2-{[6-(4-bromophenyl)pyridazin-3-yl]sulfanyl}-N-[(oxolan-2-yl)methyl]acetamide

• IUPAC Name: 2-[6-(4-bromophenyl)pyridazin-3-yl]sulfanyl-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C17H18BrN3O2S/c18-13-5-3-12(4-6-13)15-7-8-17(21-20-15)24-11-16(22)19-10-14-2-1-9-23-14/h3-8,14H,1-2,9-11H2,(H,19,22)
• InChI Key: ILLBTCOLDMNEPU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CSC2=NN=C(C=C2)C3=CC=C(C=C3)Br
• Molecular Formula: C17H18BrN3O2S
• Molecular Weight: 408.3 g/mol

Description

2-{[6-(4-bromophenyl)pyridazin-3-yl]sulfanyl}-N-[(oxolan-2-yl)methyl]acetamide, more commonly referred to as “2-BPA”, is a synthetic organic compound which has been used as a research tool for a variety of scientific applications. It has been used in laboratory experiments to study the mechanism of action of various biochemical and physiological processes, as well as the advantages and limitations of using it in laboratory experiments.

Scientific Research Applications

2-BPA has been used in a variety of scientific research applications. It has been used as a tool to study the mechanisms of action of various biochemical and physiological processes, such as the regulation of gene expression, signal transduction pathways, and enzyme activity. It has also been used to study the structure and function of proteins, as well as the interactions between proteins and other molecules.

Mechanism of Action

The mechanism of action of 2-BPA is not fully understood. It is thought to act as an inhibitor of certain enzymes, as well as a modulator of gene expression. Additionally, it has been shown to interact with certain proteins, which may be important for its mechanism of action.
Biochemical and Physiological Effects
2-BPA has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the expression of certain genes, as well as to affect the activity of certain enzymes. Additionally, it has been shown to interact with certain proteins, which may be important for its mechanism of action.

Advantages and Limitations for Lab Experiments

2-BPA has several advantages for use in laboratory experiments. It is simple and efficient to synthesize, and it is relatively non-toxic. Additionally, it is relatively stable and can be stored for long periods of time. However, there are also some limitations to its use in laboratory experiments. For example, it is not water-soluble, which can make it difficult to use in certain experiments. Additionally, it is not very soluble in organic solvents, which can also limit its use in certain experiments.

Future Directions

There are a number of potential future directions for research involving 2-BPA. For example, further research could be done to better understand its mechanism of action and its biochemical and physiological effects. Additionally, further research could be done to explore its potential applications in drug development and other medical treatments. Finally, further research could be done to explore its potential use in other laboratory experiments, such as those involving gene expression or signal transduction pathways.

Synthesis Methods

2-BPA can be synthesized through a multi-step process. The first step involves the reaction of 4-bromophenylpyridazin-3-ylsulfanyl with N-methyloxolan-2-ylacetamide to form an intermediate. This intermediate is then treated with sodium hydroxide to yield the final product, 2-BPA. This synthesis method is simple and efficient, making it suitable for use in laboratory experiments.